Cas no 76765-60-1 (Benzoic acid,3-amino-4-methyl-, phenyl ester)

• Product Name: Benzoic acid,3-amino-4-methyl-, phenyl ester
• CAS No: 76765-60-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 570375
• PubChem ID: 3018677
• Update Time: 2025-04-19

Benzoic acid,3-amino-4-methyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-methyl-, phenyl ester
• Phenyl 3-amino-4-methylbenzoate
• EINECS 278-546-6
• DTXSID10998080
• NS00058636
• 76765-60-1
• SCHEMBL11140597

• Inchi： 1S/C14H13NO2/c1-10-7-8-11(9-13(10)15)14(16)17-12-5-3-2-4-6-12/h2-9H,15H2,1H3
• InChI Key： FLDBLKUKZWISKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(C)=C(C=1)N)=O

Computed Properties

• Exact Mass: 227.095
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 419.9°C at 760 mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.616